Cas no 89653-72-5 (Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-)

• Product Name: Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-
• CAS No: 89653-72-5
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 593297
• PubChem ID: 13202155
• Update Time: 2025-04-19

Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-
• 3-chloro-2,6-dimethoxy-4-methylbenzoic acid
• 89653-72-5
• DTXSID80527088

• Inchi： 1S/C10H11ClO4/c1-5-4-6(14-2)7(10(12)13)9(15-3)8(5)11/h4H,1-3H3,(H,12,13)
• InChI Key： DADDNPUKOMFIRT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C(=CC=1C)OC)OC

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų